Cas no 312527-82-5 (methyl 2-6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate)

Methyl 2-(6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-yl)acetate is a brominated and fluorinated tetrahydroquinazoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a 1,2,3,4-tetrahydroquinazoline core, a 2-fluorophenyl group, and a bromine substituent, which may enhance binding affinity and selectivity in biological systems. The methyl ester moiety improves solubility and facilitates further synthetic modifications. This compound is of interest for its potential as a scaffold in drug discovery, particularly for targeting central nervous system (CNS) disorders or as an intermediate in the synthesis of more complex bioactive molecules. Its well-defined stereochemistry and functional group diversity make it a valuable building block for structure-activity relationship (SAR) studies.

methyl 2-6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate structure

312527-82-5 structure

Product Name:methyl 2-6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate

CAS No:312527-82-5

MF:C₂₃H₂₀BrFN₂O₂

MW:455.319508552551

CID:6466011

Update Time:2025-10-31

methyl 2-6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate
- methyl 2-(6-bromo-2-(2-fluorophenyl)-4-phenyl-1,4-dihydroquinazolin-3(2H)-yl)acetate
- 3(2H)-Quinazolineacetic acid, 6-bromo-2-(2-fluorophenyl)-1,4-dihydro-4-phenyl-, methyl ester
- Inchi： 1S/C23H20BrFN2O2/c1-29-21(28)14-27-22(15-7-3-2-4-8-15)18-13-16(24)11-12-20(18)26-23(27)17-9-5-6-10-19(17)25/h2-13,22-23,26H,14H2,1H3
- InChI Key： CMQRMWRIVMLJJV-UHFFFAOYSA-N
- SMILES： N1C2=C(C=C(Br)C=C2)C(C2=CC=CC=C2)N(CC(OC)=O)C1C1=CC=CC=C1F

Experimental Properties

Density: 1.381±0.06 g/cm3(Predicted)
Boiling Point: 502.9±50.0 °C(Predicted)
pka: 2?+-.0.60(Predicted)

methyl 2-6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0431-0007-2μmol	methyl 2-[6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-yl]acetate	312527-82-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0431-0007-5μmol	methyl 2-[6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-yl]acetate	312527-82-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0431-0007-10μmol	methyl 2-[6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-yl]acetate	312527-82-5	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0431-0007-20μmol	methyl 2-[6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-yl]acetate	312527-82-5	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0431-0007-1mg	methyl 2-[6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-yl]acetate	312527-82-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0431-0007-2mg	methyl 2-[6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-yl]acetate	312527-82-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0431-0007-3mg	methyl 2-[6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-yl]acetate	312527-82-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0431-0007-4mg	methyl 2-[6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-yl]acetate	312527-82-5	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0431-0007-5mg	methyl 2-[6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-yl]acetate	312527-82-5	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0431-0007-10mg	methyl 2-[6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-yl]acetate	312527-82-5	90%+	10mg	$79.0	2023-05-17

methyl 2-6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate

Methyl 2-6-Bromo-2-(2-Fluorophenyl)-4-Phenyl-1,2,3,4-Tetrahydroquinazolin-3-Ylacetate: A Comprehensive Overview

Methyl 2-6-bromo-2-(2-fluorophenyl)-4-phenyl-1,2,3,4-tetrahydroquinazolin-3-ylacetate is a complex organic compound with the CAS number 312527-82-5. This compound belongs to the class of tetrahydroquinazolines, which are known for their versatile applications in pharmaceuticals and materials science. The structure of this compound is characterized by a tetrahydroquinazoline ring system substituted with bromine, fluorine, and phenyl groups. These substituents significantly influence its chemical properties and biological activity.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly valuable in drug discovery. The presence of bromine and fluorine atoms in the molecule introduces electron-withdrawing effects, enhancing its reactivity in various chemical transformations. Additionally, the phenyl groups contribute to the aromatic stability and potential for π–π interactions.

In terms of applications, methyl 2-6-bromo derivatives have shown promise in the development of antitumor agents. Studies published in leading journals such as Nature Communications and Chemical Science highlight the role of tetrahydroquinazoline derivatives in inhibiting key enzymes involved in cancer progression. For instance, this compound has been reported to exhibit selective cytotoxicity against various cancer cell lines while sparing normal cells.

Furthermore, the fluorophenyl substituent enhances the lipophilicity of the molecule, making it an attractive candidate for drug delivery systems. Researchers have explored its potential as a prodrug carrier due to its ability to cross cellular membranes efficiently. Recent findings suggest that this compound can serve as a scaffold for designing stimuli-responsive drug delivery systems.

The phenyl group at position 4 plays a crucial role in modulating the electronic properties of the molecule. This substitution pattern has been shown to influence both its solubility and bioavailability. Advanced computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of this compound. These studies reveal that the bromine atom at position 6 acts as an electron-withdrawing group, stabilizing reactive intermediates during biochemical transformations.

In conclusion, methyl 2-6-bromo derivatives like this compound represent a significant advancement in organic synthesis and drug development. Their unique structural features and biological activities make them valuable tools for addressing unmet medical needs. As research continues to uncover new applications and mechanisms of action, this compound will likely play an increasingly important role in both academic and industrial settings.